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The following data summarizes the key findings on OSI-930's antiangiogenic effect from a first-in-human

phase I clinical trial [1] [2].

Assessment Method Key Findings Related to Antiangiogenic Activity

DCE-MRI (Dynamic
Contrast-Enhanced MRI)

DCE-MRI responses were shown in 4 out of 6 patients in the maximum-

tolerated dose (MTD) expansion cohort. This indicates a change in tumor
perfusion and permeability, consistent with an antiangiogenic effect [1] [2].

Pharmacodynamic
Biomarker (sVEGFR2)

Substantial decreases in plasma soluble VEGFR2 (sVEGFR2) levels were
observed with OSI-930 at twice-daily doses ≥400 mg. Reduction in

sVEGFR2 is a recognized biomarker for VEGFR2 inhibition and proof of
mechanism for antiangiogenic drugs [1] [2].

Preliminary Antitumor
Activity

Antitumor activity was observed, including RECIST stable disease in 11 of
19 patients with imatinib-resistant gastrointestinal stromal tumors (GIST).

This clinical activity provides indirect support for the drug's mechanism of
action [1] [2].

Detailed Experimental Protocol from the OSI-930 Trial
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For researchers aiming to understand or replicate the methods, here is a detailed breakdown of the

experimental protocol used in the OSI-930 trial [1].

Trial Design: This was an open-label, phase I dose-escalation study in patients with advanced solid
tumors. It evaluated two schedules: once-daily and twice-daily dosing, using a modified accelerated

titration design.
DCE-MRI Application: After the recommended phase II dose (RP2D) was established, additional

patients were enrolled into an expansion cohort specifically to undergo sequential DCE-MRI scans.
The purpose was to explore the antiangiogenic properties of the drug.

Imaging Objective: The DCE-MRI was used to assess changes in tumor vascular properties, a direct
measure of antiangiogenic activity.

Patient Population: The trial involved 58 patients with advanced solid tumors. The DCE-MRI sub-
study was conducted within the MTD expansion cohort.

OSI-930 Mechanism of Action

The antiangiogenic activity of OSI-930 stems from its mechanism as a multi-kinase inhibitor. The diagram

below illustrates its primary targets and the subsequent biological effects.

OSI-930 Mechanism of Action
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Guidance for Further Comparative Research

The search results indicate that while data exists for OSI-930, a direct, quantitative comparison with other

antiangiogenic drugs using DCE-MRI is not readily available in the current findings. To build a

comprehensive comparison guide, you may need to:

Conduct Targeted Searches: Look for individual phase I trial reports or meta-analyses for other

specific antiangiogenic tyrosine kinase inhibitors (e.g., sunitinib, sorafenib, cabozantinib) that
incorporated DCE-MRI.

Explore Preclinical Models: Preclinical studies, such as those in zebrafish models [3] or other
animal models, often provide head-to-head comparisons of antiangiogenic efficacy, which can be a

valuable supplement to clinical data.
Focus on Methodological Reviews: Search for review articles that synthesize the performance of

different imaging biomarkers, including DCE-MRI, across various antiangiogenic therapies.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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